molecular formula C14H19N3O B7460503 2-(5,6-dimethylbenzimidazol-1-yl)-N-propan-2-ylacetamide

2-(5,6-dimethylbenzimidazol-1-yl)-N-propan-2-ylacetamide

Cat. No. B7460503
M. Wt: 245.32 g/mol
InChI Key: GTUVBNVYTLQNPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(5,6-dimethylbenzimidazol-1-yl)-N-propan-2-ylacetamide is a synthetic compound that has been extensively studied for its potential use as a research tool in various scientific fields. This compound belongs to the class of benzimidazole derivatives and has been shown to exhibit a range of biological activities that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(5,6-dimethylbenzimidazol-1-yl)-N-propan-2-ylacetamide is not fully understood, but it is believed to act as a modulator of GABA(A) receptors. It has been shown to enhance the activity of GABA(A) receptors, which are involved in the regulation of neuronal excitability and inhibition.
Biochemical and Physiological Effects:
2-(5,6-dimethylbenzimidazol-1-yl)-N-propan-2-ylacetamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to enhance the activity of GABA(A) receptors, which can lead to increased neuronal inhibition and reduced excitability. This compound has also been shown to exhibit anticonvulsant, anxiolytic, and sedative effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(5,6-dimethylbenzimidazol-1-yl)-N-propan-2-ylacetamide in lab experiments is its ability to modulate GABA(A) receptors, which are involved in a wide range of physiological processes. This compound is also relatively easy to synthesize and purify, making it a convenient research tool. However, one of the main limitations of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving 2-(5,6-dimethylbenzimidazol-1-yl)-N-propan-2-ylacetamide. One area of interest is the development of new compounds based on this structure that exhibit improved pharmacological properties. Another potential direction is the investigation of the compound's effects on other neurotransmitter systems, such as glutamate and dopamine. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential therapeutic applications in various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2-(5,6-dimethylbenzimidazol-1-yl)-N-propan-2-ylacetamide involves the reaction of 5,6-dimethylbenzimidazole with propan-2-ylamine in the presence of acetic anhydride. The reaction proceeds under mild conditions and yields a high purity product that can be easily isolated and purified.

Scientific Research Applications

2-(5,6-dimethylbenzimidazol-1-yl)-N-propan-2-ylacetamide has been extensively studied for its potential use as a research tool in various scientific fields. It has been shown to exhibit a range of biological activities that make it a promising candidate for further investigation.

properties

IUPAC Name

2-(5,6-dimethylbenzimidazol-1-yl)-N-propan-2-ylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19N3O/c1-9(2)16-14(18)7-17-8-15-12-5-10(3)11(4)6-13(12)17/h5-6,8-9H,7H2,1-4H3,(H,16,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GTUVBNVYTLQNPL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1C)N(C=N2)CC(=O)NC(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(5,6-dimethylbenzimidazol-1-yl)-N-propan-2-ylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.